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Compound Name: Trimesitylphosphine

Cat. No.: B1301856 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Trimesitylphosphine, also known as tris(2,4,6-trimethylphenyl)phosphine, is a bulky, electron-

rich organophosphorus compound widely employed as a ligand in organometallic chemistry

and catalysis. Its unique steric and electronic properties are pivotal in facilitating a variety of

chemical transformations, including Suzuki-Miyaura, Heck, and Buchwald-Hartwig cross-

coupling reactions. A thorough understanding of its solubility in common organic solvents is

critical for its effective application in synthesis, reaction optimization, and purification

processes. This technical guide provides a comprehensive overview of the solubility

characteristics of trimesitylphosphine, details experimental protocols for solubility

determination, and illustrates relevant experimental workflows.

Core Physical and Chemical Properties
Trimesitylphosphine is a white to off-white crystalline solid. Key physical and chemical

properties are summarized below:
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Property Value

Chemical Formula C₂₇H₃₃P

Molar Mass 388.52 g/mol [1]

Melting Point 185-188 °C[2][3]

Appearance White to off-white crystalline powder[2]

Water Solubility Insoluble[2][4]

Solubility Profile
Qualitative information indicates that trimesitylphosphine is soluble in common organic

solvents such as ethers (e.g., diethyl ether, tetrahydrofuran), aromatic hydrocarbons (e.g.,

toluene, benzene), and halogenated solvents (e.g., dichloromethane, chloroform).[2] It is noted

to be insoluble in water.[2][4]

Despite extensive searches of scientific literature and chemical databases, publicly available

quantitative solubility data (e.g., in g/100 mL or mol/L at specific temperatures) for

trimesitylphosphine in common organic solvents could not be located. The determination of

this data would require experimental measurement.

Table 1: Quantitative Solubility of Trimesitylphosphine in
Common Organic Solvents
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Solvent Temperature (°C)
Solubility ( g/100
mL)

Molar Solubility
(mol/L)

Tetrahydrofuran (THF) 25 Data not available Data not available

Diethyl Ether 25 Data not available Data not available

Toluene 25 Data not available Data not available

Benzene 25 Data not available Data not available

Dichloromethane

(DCM)
25 Data not available Data not available

Chloroform 25 Data not available Data not available

Pentane 25 Data not available Data not available

Hexane 25 Data not available Data not available

Researchers are encouraged to determine these values experimentally based on the protocols

provided in the subsequent sections.

Experimental Protocols for Solubility Determination
The determination of the solubility of an air-sensitive compound like trimesitylphosphine
requires careful handling to prevent oxidation. The following is a detailed gravimetric method

for determining the solubility of trimesitylphosphine in an organic solvent.

Protocol: Gravimetric Determination of
Trimesitylphosphine Solubility
Objective: To quantitatively determine the solubility of trimesitylphosphine in a given organic

solvent at a specific temperature.

Materials:

Trimesitylphosphine

Anhydrous organic solvent of choice (e.g., THF, Toluene)
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Schlenk flask

Glovebox or Schlenk line with an inert gas supply (Argon or Nitrogen)

Syringes and needles

Cannula

Filter funnel with a sintered glass frit

Pre-weighed vials

Analytical balance

Thermostatically controlled bath

Procedure:

Preparation of Saturated Solution:

Inside a glovebox or under an inert atmosphere using a Schlenk line, add an excess

amount of trimesitylphosphine to a Schlenk flask.

Add a known volume of the desired anhydrous organic solvent to the flask.

Seal the flask and place it in a thermostatically controlled bath set to the desired

temperature (e.g., 25 °C).

Stir the mixture vigorously for a sufficient amount of time (e.g., 24-48 hours) to ensure

equilibrium is reached and a saturated solution is formed. The presence of undissolved

solid is essential to confirm saturation.

Sample Filtration:

Allow the undissolved solid to settle at the bottom of the flask.

Using a cannula or a filter syringe, carefully transfer a known volume of the clear

supernatant (the saturated solution) to a pre-weighed, dry vial. This transfer must be
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performed under an inert atmosphere to prevent exposure to air.

Solvent Evaporation:

Remove the solvent from the vial under reduced pressure (e.g., using a rotary evaporator

or by applying a vacuum on the Schlenk line) to leave behind the dissolved

trimesitylphosphine as a solid residue.

Mass Determination and Calculation:

Carefully weigh the vial containing the solid residue.

The mass of the dissolved trimesitylphosphine is the final weight of the vial minus the

initial weight of the empty vial.

The solubility can then be calculated in g/100 mL or mol/L.

Safety Precautions:

Trimesitylphosphine and many organic solvents are hazardous. Always handle them in a

well-ventilated fume hood and wear appropriate personal protective equipment (PPE),

including safety glasses, gloves, and a lab coat.

Operations involving air-sensitive compounds should be performed by trained personnel

using appropriate techniques (glovebox or Schlenk line).

Visualizing Experimental Workflows
The following diagrams, generated using Graphviz, illustrate key experimental workflows

relevant to the use and study of trimesitylphosphine.
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Caption: Workflow for Gravimetric Solubility Determination.
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Caption: Suzuki-Miyaura Cross-Coupling Catalytic Cycle.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Trimesitylphosphine: A Technical Guide to Its Solubility
in Common Organic Solvents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1301856#trimesitylphosphine-solubility-in-common-
organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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